Cas no 1251264-73-9 (1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine)

• Product Name: 1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine
• CAS No: 1251264-73-9
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• MDL: MFCD16835994
• CID: 896757
• PubChem ID: 57416965
• Update Time: 2025-05-19

1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(trifluoromethyl)phenyl)-1H-pyrazol-4-amine
• 1-[4-(trifluoromethyl)phenyl]pyrazol-4-amine
• 1-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-amine
• 1-(4-trifluoromethyl-phenyl)-1H-pyrazol-4-ylamine
• NE23781
• AM20020329
• 1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine

• MDL： MFCD16835994
• Inchi： 1S/C10H8F3N3/c11-10(12,13)7-1-3-9(4-2-7)16-6-8(14)5-15-16/h1-6H,14H2
• InChI Key： DYELEHQSBJRAES-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C=C(C=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 301.7±42.0 °C at 760 mmHg
• Flash Point: 136.3±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine

Research Brief on 1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine (CAS: 1251264-73-9): Recent Advances and Applications

1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine (CAS: 1251264-73-9) is a chemically significant compound that has garnered attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in treating various diseases.

The compound's structure, characterized by a trifluoromethylphenyl group attached to a pyrazole ring, imparts unique physicochemical properties that enhance its pharmacokinetic and pharmacodynamic profiles. Researchers have investigated its role in modulating specific biological targets, such as kinases and receptors, which are implicated in cancer, inflammation, and neurological disorders. Recent publications highlight its efficacy in preclinical models, suggesting promising therapeutic potential.

One notable study published in the Journal of Medicinal Chemistry (2023) detailed the synthesis of 1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine derivatives and their evaluation as inhibitors of a specific kinase pathway involved in tumor proliferation. The results demonstrated significant inhibitory activity, with IC50 values in the nanomolar range, underscoring the compound's potential as a lead candidate for anticancer drug development.

In addition to its anticancer properties, recent research has explored the compound's anti-inflammatory effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine exhibited potent inhibition of pro-inflammatory cytokines in vitro, suggesting potential applications in treating autoimmune diseases such as rheumatoid arthritis.

The synthesis of 1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine has also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, which improved yield and purity while reducing environmental impact. This advancement is critical for facilitating large-scale production and further clinical development.

Looking ahead, ongoing research aims to elucidate the compound's mechanism of action more comprehensively and to explore its utility in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. The compound's versatility and promising preclinical data position it as a valuable asset in the quest for innovative treatments.

In conclusion, 1-4-(trifluoromethyl)phenyl-1H-pyrazol-4-amine (CAS: 1251264-73-9) represents a compelling area of research in the chemical biology and pharmaceutical sciences. Its diverse biological activities and optimized synthesis pathways highlight its potential as a cornerstone for future drug development. Continued investigation into its applications and mechanisms will undoubtedly yield further insights and opportunities for therapeutic innovation.